Cas no 2172566-77-5 (3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde)

• Product Name: 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde
• CAS No: 2172566-77-5
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• CID: 6034707
• PubChem ID: 165602821
• Update Time: 2025-06-14

3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde
• EN300-1622673
• 2172566-77-5

• Inchi： 1S/C9H14F2O/c1-7(2)8(6-12)3-4-9(10,11)5-8/h6-7H,3-5H2,1-2H3
• InChI Key： MEKYVFCPMGDGMH-UHFFFAOYSA-N
• SMILES： FC1(CCC(C=O)(C(C)C)C1)F

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Comprehensive Overview of 3,3-Difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde (CAS No. 2172566-77-5)

In the realm of organic chemistry, 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde (CAS No. 2172566-77-5) stands out as a versatile intermediate with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentane backbone and difluoro substitution, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated aldehydes" or "applications of difluorocyclopentane derivatives," reflecting the growing interest in this chemical space.

The molecular structure of 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde combines a carbaldehyde functional group with a propan-2-yl substituent, offering a balance of reactivity and stability. This makes it a valuable building block for constructing complex molecules. Recent trends in green chemistry have also spurred inquiries into "sustainable synthesis methods for fluorinated compounds," aligning with global efforts to reduce environmental impact. The compound's CAS No. 2172566-77-5 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across scientific databases.

One of the most searched questions related to this compound is "How does fluorination enhance drug bioavailability?" The presence of difluoro groups in 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde can improve metabolic stability and membrane permeability, key factors in pharmaceutical development. Additionally, its cyclopentane ring provides conformational rigidity, which is often exploited in medicinal chemistry to optimize target binding. These attributes make it a focal point for studies on "fluorine in drug design" and "bioisosteric replacements."

From an industrial perspective, the demand for high-purity fluorinated intermediates like 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde is rising, driven by advancements in precision agriculture and crop protection. Searches for "role of aldehydes in agrochemicals" highlight its relevance in formulating next-generation pesticides. The compound's CAS No. 2172566-77-5 is frequently cross-referenced in patent literature, underscoring its commercial viability.

In conclusion, 3,3-difluoro-1-(propan-2-yl)cyclopentane-1-carbaldehyde exemplifies the intersection of innovation and utility in modern chemistry. Its applications span from drug discovery to material science, resonating with trending topics like "fluorine's role in sustainable chemistry" and "advanced synthetic methodologies." As research continues, this compound is poised to play a pivotal role in addressing challenges across multiple scientific disciplines.